Cas no 879577-78-3 (2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol)

• Product Name: 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol
• CAS No: 879577-78-3
• MF: C₂₆H₂₅N₃O₄
• MW: 443.494406461716
• CID: 5422376
• Update Time: 2025-07-22

2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(2-ethoxyphenoxy)-2-imino-1,2-dihydropyrimidin-4-yl)-5-((2-methylbenzyl)oxy)phenol
• 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol

• Inchi： 1S/C26H25N3O4/c1-3-31-22-10-6-7-11-23(22)33-24-15-28-26(27)29-25(24)20-13-12-19(14-21(20)30)32-16-18-9-5-4-8-17(18)2/h4-15,30H,3,16H2,1-2H3,(H2,27,28,29)
• InChI Key： XNTVGOPHJNHTAG-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC2=CC=CC=C2C)=CC=C1C1C(OC2=CC=CC=C2OCC)=CN=C(N)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol

Chemical Profile of 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol (CAS No. 879577-78-3)

2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol, identified by its CAS number 879577-78-3, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a pyrimidine core scaffold, which is well-documented for its versatile biological activities. The presence of multiple functional groups, including amino, ethoxy, methoxy, and phenyl substituents, contributes to its unique chemical properties and potential pharmacological applications.

The structural composition of 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol suggests a high degree of molecular complexity, which may be leveraged for designing novel therapeutic agents. The pyrimidine ring is a key pharmacophore in many bioactive molecules, often involved in interactions with biological targets such as enzymes and receptors. In particular, the amino group at the 2-position and the methoxyphenol moiety at the 5-position provide potential sites for further chemical modification, enabling the development of derivatives with enhanced efficacy or selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have indicated that the pyrimidine core can effectively bind to enzymes and receptors involved in various disease pathways. For instance, modifications at the 4-position of the pyrimidine ring have been shown to influence binding affinity and selectivity, making this region a prime target for structure-based drug design. The ethoxyphenoxy group and the methylphenylmethoxy moiety further contribute to the compound's ability to interact with biological systems, potentially modulating key signaling pathways.

One of the most promising areas of research involving 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol is its potential application in oncology. Preclinical studies have demonstrated that structurally similar compounds exhibit inhibitory effects on various kinases and other enzymes implicated in cancer progression. The amino group at the 2-position of the pyrimidine ring is particularly noteworthy, as it can serve as a hinge region for binding to target proteins. Additionally, the presence of aromatic rings such as the methylphenyl moiety enhances hydrophobic interactions with biological targets, improving binding affinity.

The methoxyphenol component of this compound adds another layer of complexity, offering opportunities for further functionalization. Phenolic compounds are well-known for their antioxidant and anti-inflammatory properties, which may be relevant in developing treatments for chronic diseases such as neurodegenerative disorders. By integrating these features into a single molecule, researchers aim to develop multifunctional agents that can address multiple aspects of a disease simultaneously.

In vitro studies have revealed that 2-2-amino-5-(2-ethoxyphenoxy)pyrimidin-4-yl-5-(2-methylphenyl)methoxyphenol exhibits promising activity against several cancer cell lines. The compound's ability to inhibit proliferation and induce apoptosis in tumor cells has been attributed to its interaction with key molecular targets. Furthermore, its structural features allow for selective binding over off-target proteins, minimizing potential side effects. These findings highlight its potential as a lead compound for further development into an anticancer therapeutic.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. The use of chiral auxiliaries or asymmetric catalysis may also be explored to enhance enantioselectivity if stereochemical purity is required for biological activity.

As research in medicinal chemistry continues to evolve, so do the tools available for analyzing and characterizing these complex molecules. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography play crucial roles in confirming molecular structure and understanding conformational dynamics. These analytical methods are essential for ensuring that synthetic intermediates and final products meet stringent quality standards before advancing to biological testing.

The pharmacokinetic properties of CAS No 879577-78-3, including solubility, stability, and metabolic pathways, are critical factors that determine its suitability for therapeutic use. Computational models predict favorable solubility characteristics due to polar functional groups like the amino and methoxy groups. However, further experimental validation is necessary to confirm these predictions under physiological conditions. Additionally, assessing metabolic stability helps predict how the compound will be processed by the body over time.

In conclusion,2-amino-pyrimidin derivatives, such as 879577- 78- 3, represent a valuable class of compounds with broad therapeutic potential. Their unique structural features enable interactions with diverse biological targets, making them promising candidates for drug discovery efforts. Ongoing research aims to optimize their efficacy, selectivity, and pharmacokinetic profiles through rational design approaches. As our understanding of disease mechanisms deepens, compounds like this continue to offer hope for innovative therapeutic solutions across multiple medical disciplines.